Cas no 1048698-09-4 (2-(bromomethyl)benzene-1,3,5-triol)

• Product Name: 2-(bromomethyl)benzene-1,3,5-triol
• CAS No: 1048698-09-4
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• CID: 5833684
• PubChem ID: 57589689
• Update Time: 2025-05-23

2-(bromomethyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)benzene-1,3,5-triol
• 1048698-09-4
• SCHEMBL4082314
• Monobrommethylphloroglucin
• EN300-1934039

• Inchi： 1S/C7H7BrO3/c8-3-5-6(10)1-4(9)2-7(5)11/h1-2,9-11H,3H2
• InChI Key： AHQULHMKCNOVFR-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CC=1O)O)O

Computed Properties

• Exact Mass: 217.95786g/mol
• Monoisotopic Mass: 217.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives

Additional information on 2-(bromomethyl)benzene-1,3,5-triol

Professional Introduction to 2-(bromomethyl)benzene-1,3,5-triol (CAS No. 1048698-09-4)

2-(bromomethyl)benzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No.) 1048698-09-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This trisubstituted benzene derivative features a bromomethyl group at the 2-position and three hydroxyl groups at the 1, 3, and 5 positions, making it a versatile intermediate for constructing more complex molecular architectures.

The unique structural motif of 2-(bromomethyl)benzene-1,3,5-triol positions it as a valuable building block in the synthesis of various pharmacologically relevant compounds. The presence of both electrophilic and nucleophilic sites allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. These properties have made it a subject of interest in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of polyphenolic compounds due to their potential biological activities. 2-(bromomethyl)benzene-1,3,5-triol shares structural similarities with some naturally occurring flavonoids and polyphenols, which are known for their antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of a bromomethyl group enhances its reactivity, enabling further functionalization to tailor its pharmacological profile.

One of the most compelling aspects of 2-(bromomethyl)benzene-1,3,5-triol is its utility in constructing complex scaffolds that mimic natural products. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways. For instance, derivatives of this molecule have been explored as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromomethyl functionality allows for easy attachment of pharmacophores through alkylation reactions, facilitating the synthesis of high-affinity binders.

The compound's reactivity also makes it suitable for material science applications. For example, it has been used in the synthesis of polymers with tailored properties for use in drug delivery systems. The hydroxyl groups enable hydrogen bonding interactions, which can enhance the stability and controlled release profiles of pharmaceutical formulations.

Recent advances in green chemistry have prompted researchers to investigate more sustainable synthetic routes for 2-(bromomethyl)benzene-1,3,5-triol. Catalytic methods that minimize waste and energy consumption are being explored to improve the efficiency of its production. Additionally, biocatalytic approaches using enzymes have shown promise in selectively modifying this compound without generating harmful byproducts.

The biological activity of 2-(bromomethyl)benzene-1,3,5-triol itself has also been studied. Preliminary assays suggest that it may exhibit modest antioxidant activity due to its polyhydroxylated structure. However， further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biochemists are essential to translate these findings into viable drug candidates.

The synthesis of 2-(bromomethyl)benzene-1,3,5-triol typically involves multi-step organic transformations starting from commercially available precursors such as resorcinol or hydroquinone. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group with high selectivity. These methods highlight the compound's importance as a node in complex synthetic pathways.

In conclusion,2-(bromomethyl)benzene-1,3,5-triol (CAS No. 1048698-09-4) is a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural features enable diverse chemical modifications， making it an indispensable tool for medicinal chemists and materials scientists alike。 As research continues to uncover new synthetic strategies and biological activities， this compound is poised to play an increasingly important role in future innovations.